Cas no 2090122-35-1 (4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile
• CAS No: 2090122-35-1
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 5709119
• PubChem ID: 131441385
• Update Time: 2025-06-11

4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile
• 2090122-35-1
• EN300-1122169

• Inchi： 1S/C6H7N3O/c1-4-6(10)5(3-7)8-9(4)2/h10H,1-2H3
• InChI Key： QAQWRHLFEUNWKE-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=NN(C)C=1C

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile

Introduction to 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile (CAS No. 2090122-35-1)

4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile, identified by its CAS number 2090122-35-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both hydroxyl and nitrile functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile consists of a pyrazole ring substituted with a hydroxyl group at the 4-position, methyl groups at the 1- and 5-positions, and a nitrile group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and potential interactions with biological targets. The pyrazole core is a well-known scaffold in medicinal chemistry, often serving as a key structural motif in various bioactive compounds. Its stability and ability to undergo diverse chemical modifications make it an attractive building block for synthesizing novel pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Several studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds belonging to this class. The hydroxyl and nitrile groups in 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile are particularly noteworthy, as they can participate in hydrogen bonding and coordinate with various biological targets. This dual functionality suggests that the compound may exhibit multiple modes of action, enhancing its therapeutic efficacy.

One of the most compelling aspects of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile is its potential application in the development of new drugs targeting chronic diseases. For instance, researchers have been investigating its role in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. The nitrile group, in particular, has been shown to exhibit strong binding affinity for certain protein targets, making it a valuable moiety for drug design. Additionally, the hydroxyl group can serve as a site for further chemical modification, allowing for the creation of analogs with enhanced pharmacological properties.

The synthesis of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group at the 4-position and the nitrile group at the 3-position are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve these transformations efficiently. The development of scalable synthetic routes is essential for moving this compound from laboratory research to clinical applications.

Recent advancements in computational chemistry have also played a significant role in understanding the pharmacological behavior of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile. Molecular docking studies have been used to predict its interactions with various biological targets, providing insights into its potential mechanisms of action. These computational approaches complement experimental data and help guide the design of more effective derivatives. By integrating experimental and computational methods, researchers can accelerate the discovery process and identify promising candidates for further development.

The biological activity of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile has been evaluated in several preclinical studies. Initial results suggest that it exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer metabolism. These findings are particularly encouraging given the increasing demand for targeted therapies that address underlying disease mechanisms rather than just symptoms. Further preclinical testing is necessary to confirm these effects and determine optimal dosing regimens before human trials can begin.

The safety profile of 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile is another critical consideration during drug development. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity potential. These studies aim to identify any adverse effects associated with prolonged exposure to the compound. Understanding its safety profile is essential for ensuring that it can be developed into a viable therapeutic agent without posing significant risks to patients.

The future prospects for 4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile are promising given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its synthesis, exploring new derivatives with enhanced properties, and conducting comprehensive preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound towards clinical use. If successful, it could contribute significantly to addressing unmet medical needs in various therapeutic areas.

In conclusion,4-Hydroxy-1,5-dimethyl-1H-pyrazole-3-carbonitrile (CAS No. 2090122-35-1) represents an exciting opportunity in medicinal chemistry due to its structural complexity and potential biological activities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and preliminary studies suggest it may have therapeutic applications in inflammation、cancer、and other diseases。With continued research，this compound could emerge as a valuable tool in developing novel treatments，providing hope for patients worldwide.